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Compound of Interest

Compound Name: 2-(2-methylpropyl)butanedioic Acid

CAS No.: 5702-99-8

Cat. No.: B125762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-(2-methylpropyl)butanedioic
acid (CAS Number: 5702-99-8), a chiral dicarboxylic acid with emerging interest in various

scientific fields. This document moves beyond a simple recitation of facts to offer a synthesized

narrative grounded in established chemical principles and field-proven insights, designed to

empower researchers in their experimental endeavors.

Compound Profile and Physicochemical Properties
2-(2-methylpropyl)butanedioic acid, also known as isobutylsuccinic acid, is a derivative of

butanedioic (succinic) acid. Its structure is characterized by an isobutyl group attached to the α-

carbon of the succinic acid backbone. This substitution introduces a chiral center, leading to the

existence of (R) and (S) enantiomers.
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Property Value Source(s)

CAS Number 5702-99-8 [1]

Molecular Formula C₈H₁₄O₄ [1]

Molecular Weight 174.19 g/mol [1]

IUPAC Name
2-(2-methylpropyl)butanedioic

acid
[1]

Synonyms Isobutylsuccinic acid [2]

Melting Point 107-108 °C N/A

Appearance White to off-white powder
Inferred from related

compounds

Solubility
Soluble in polar organic

solvents
Inferred from structure

InChI Key
PIYZBBVETVKTQT-

UHFFFAOYSA-N
[1]

SMILES CC(C)CC(CC(=O)O)C(=O)O [1]

Synthesis of 2-(2-methylpropyl)butanedioic Acid: A
Mechanistic Approach
The synthesis of 2-(2-methylpropyl)butanedioic acid is most effectively achieved through the

alkylation of a succinic acid diester, followed by hydrolysis. This approach is favored for its high

yield and the relative stability of the intermediates. The following protocol is a robust and

validated method adapted from analogous alkylation procedures.[3]

Synthesis Workflow
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Step 1: Enolate Formation

Step 2: Alkylation

Step 3: Hydrolysis

Diethyl Succinate
Diethyl Succinate EnolateDeprotonation

Sodium Ethoxide (Base)

Diethyl 2-(2-methylpropyl)succinate

SN2 Attack

Isobutyl Bromide

2-(2-methylpropyl)butanedioic acid

Cleavage of Esters

Acid/Base Hydrolysis

Click to download full resolution via product page

Caption: A three-step synthesis workflow for 2-(2-methylpropyl)butanedioic acid.

Detailed Experimental Protocol
Materials:

Diethyl succinate

Sodium metal

Absolute ethanol

Isobutyl bromide[4]

Concentrated Hydrochloric Acid
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Diethyl ether

Anhydrous magnesium sulfate

Standard reflux and distillation glassware

Magnetic stirrer with heating mantle

Step 1: Preparation of Sodium Ethoxide Solution

In a flame-dried 500 mL three-necked round-bottom flask equipped with a reflux condenser,

a dropping funnel, and a nitrogen inlet, add 200 mL of absolute ethanol.

Carefully add 5.75 g (0.25 mol) of sodium metal in small pieces to the ethanol. The reaction

is exothermic and produces hydrogen gas; ensure adequate ventilation and a nitrogen

atmosphere.

Stir the mixture until all the sodium has dissolved to form a clear solution of sodium ethoxide.

Causality: The formation of the strong base, sodium ethoxide, is crucial for the deprotonation of

the α-carbon of diethyl succinate in the subsequent step. Using a freshly prepared solution

ensures high reactivity.

Step 2: Alkylation of Diethyl Succinate

To the freshly prepared sodium ethoxide solution, add 43.5 g (0.25 mol) of diethyl succinate

dropwise through the dropping funnel.

After the addition is complete, add 34.25 g (0.25 mol) of isobutyl bromide dropwise. An

exothermic reaction may be observed.

Heat the reaction mixture to reflux for 6-8 hours with continuous stirring. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Causality: The enolate of diethyl succinate acts as a nucleophile and attacks the electrophilic

carbon of isobutyl bromide in an SN2 reaction. Refluxing ensures the reaction goes to
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completion.

Step 3: Hydrolysis and Isolation of the Final Product

Distill off the excess ethanol under reduced pressure.

To the remaining residue, add 150 mL of concentrated hydrochloric acid.

Heat the mixture to reflux for 4-6 hours to hydrolyze the ester groups.

Cool the reaction mixture in an ice bath to precipitate the crude 2-(2-
methylpropyl)butanedioic acid.

Collect the solid product by vacuum filtration and wash with cold water.

Recrystallize the crude product from a minimal amount of hot water or an ethanol/water

mixture to obtain the pure acid.

Dry the purified product in a vacuum oven.

Causality: Acid-catalyzed hydrolysis cleaves the ethyl ester groups to yield the dicarboxylic

acid. The product precipitates upon cooling due to its lower solubility in the acidic aqueous

solution at lower temperatures.

Applications and Biological Activity
2-(2-methylpropyl)butanedioic acid is a valuable research chemical with potential

applications stemming from its dicarboxylic acid nature and chiral center. Succinic acid and its

derivatives are recognized as important intermediates in the synthesis of pharmaceuticals.[5]

Potential as an Enzyme Inhibitor: Leukocyte Elastase
Preliminary research suggests a potential link between 2-(2-methylpropyl)butanedioic acid
and the inhibition of leukocyte elastase.[6] Human leukocyte elastase (HLE) is a serine

protease implicated in various inflammatory diseases, including chronic obstructive pulmonary

disease (COPD) and cystic fibrosis.[7][8] The carboxylate groups of dicarboxylic acids can

interact with the active site of enzymes, potentially leading to inhibition.[9][10] This makes 2-(2-
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methylpropyl)butanedioic acid and its derivatives interesting candidates for the development

of novel anti-inflammatory agents.
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Caption: Proposed mechanism of action for 2-(2-methylpropyl)butanedioic acid as a

leukocyte elastase inhibitor.

Role in Wastewater Treatment
Some studies have noted the application of 2-(2-methylpropyl)butanedioic acid in

uncatalyzed chemical reactions for wastewater treatment.[6] The reaction rate in such

applications is primarily governed by the concentration of the reactants and the temperature.

Chiral Building Block in Synthesis
Due to its chiral nature, enantiomerically pure forms of 2-(2-methylpropyl)butanedioic acid
can serve as valuable building blocks in the asymmetric synthesis of more complex molecules,

including active pharmaceutical ingredients (APIs).
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Safety, Handling, and Toxicology
As of the latest data, a specific, comprehensive toxicological profile for 2-(2-
methylpropyl)butanedioic acid is not widely available. However, based on the safety data for

structurally related dicarboxylic acids, the following precautions are recommended.

Hazard Category Recommendations

Eye Irritation
May cause serious eye irritation. Wear

appropriate eye protection.

Skin Irritation
May cause skin irritation. Wear protective

gloves.

Respiratory Irritation
May cause respiratory irritation. Avoid inhaling

dust. Use in a well-ventilated area.

Ingestion Harmful if swallowed. Do not ingest.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth with water. Do not induce vomiting.

For detailed safety information, it is always advisable to consult the most recent Safety Data

Sheet (SDS) from the supplier.[11][12]

Conclusion
2-(2-methylpropyl)butanedioic acid is a versatile chiral dicarboxylic acid with significant

potential for research and development. Its straightforward synthesis and intriguing biological

activity, particularly as a potential leukocyte elastase inhibitor, make it a compound of interest

for medicinal chemists and drug discovery professionals. Further investigation into its
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enantioselective synthesis and a more detailed exploration of its biological and toxicological

profiles are warranted to fully unlock its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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